Cas no 1638761-39-3 ([1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol)

• Product Name: [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol
• CAS No: 1638761-39-3
• MF: C₁₂H₂₄FNO
• MW: 217.323467254639
• CID: 5291886
• Update Time: 2026-03-10

[1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-(2-ethyl-2-fluorobutyl)piperidin-4-yl)methanol
• 4-Piperidinemethanol, 1-(2-ethyl-2-fluorobutyl)-
• [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol

• Inchi： 1S/C12H24FNO/c1-3-12(13,4-2)10-14-7-5-11(9-15)6-8-14/h11,15H,3-10H2,1-2H3
• InChI Key： BWIKDAIOVWPUQX-UHFFFAOYSA-N
• SMILES： N1(CC(CC)(F)CC)CCC(CO)CC1

Additional information on [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol

Introduction to [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol (CAS No. 1638761-39-3)

[1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol (CAS No. 1638761-39-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EFP4-MeOH, is characterized by its unique structural features, which include a piperidine ring and a fluorinated alkyl substituent. These structural elements contribute to its potential therapeutic applications and have been the focus of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol is particularly interesting due to the presence of the fluorine atom, which can significantly influence the compound's physicochemical properties and biological activity. Fluorine substitution is a common strategy in drug design to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. Recent research has shown that fluorinated compounds like EFP4-MeOH exhibit improved pharmacokinetic profiles and enhanced biological activity compared to their non-fluorinated counterparts.

In the context of medicinal chemistry, [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Studies have explored its activity in various biological assays, including enzyme inhibition, receptor binding, and cellular assays. For instance, a recent study published in the Journal of Medicinal Chemistry reported that EFP4-MeOH demonstrated potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol could be a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its potential therapeutic applications, [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol has also been studied for its pharmacological properties. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it an attractive candidate for further preclinical and clinical development. Additionally, studies have investigated the safety profile of EFP4-MeOH, with results indicating low toxicity and minimal side effects at therapeutic doses.

The synthesis of [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol has been optimized to improve yield and purity, which are critical factors for large-scale production and pharmaceutical applications. Various synthetic routes have been reported in the literature, including methods that utilize transition metal-catalyzed reactions and multistep synthesis strategies. These advancements in synthetic chemistry have facilitated the production of high-quality material for preclinical studies and potential clinical trials.

In conclusion, [1-(2-ethyl-2-fluorobutyl)piperidin-4-yl]methanol (CAS No. 1638761-39-3) represents a promising compound with potential applications in the treatment of neurodegenerative diseases and other medical conditions. Its unique chemical structure, favorable pharmacological properties, and optimized synthesis methods make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its eventual use as a novel therapeutic agent.